Cas no 53872-97-2 (3-methyl-1-(pyridin-3-yl)butan-2-one)

• Product Name: 3-methyl-1-(pyridin-3-yl)butan-2-one
• CAS No: 53872-97-2
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 356184
• PubChem ID: 12999591
• Update Time: 2025-11-06

3-methyl-1-(pyridin-3-yl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 3-methyl-1-(3-pyridinyl)-
• 3-methyl-1-pyridin-3-ylbutan-2-one
• 3-methyl-1-(pyridin-3-yl)butan-2-one
• CS-0238211
• AKOS011842962
• DTXSID60514673
• EN300-191417
• 53872-97-2
• SCHEMBL888708

• Inchi： 1S/C10H13NO/c1-8(2)10(12)6-9-4-3-5-11-7-9/h3-5,7-8H,6H2,1-2H3
• InChI Key： CFWGQBCVKJHGSF-UHFFFAOYSA-N
• SMILES： O=C(CC1C=NC=CC=1)C(C)C

Computed Properties

• Exact Mass: 163.09979
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives